Cas no 138007-69-9 (Benzoic acid, 3,5-difluoro-4-pentyl-)
138007-69-9 structure
Product Name:Benzoic acid, 3,5-difluoro-4-pentyl-
CAS No:138007-69-9
MF:C12H14F2O2
MW:228.235170841217
CID:1248022
Update Time:2024-08-03
Benzoic acid, 3,5-difluoro-4-pentyl- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,5-difluoro-4-pentyl-
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- Inchi: 1S/C12H14F2O2/c1-2-3-4-5-9-10(13)6-8(12(15)16)7-11(9)14/h6-7H,2-5H2,1H3,(H,15,16)
- InChI Key: YMOFIZUWIJWYMK-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(F)=C(CCCCC)C(F)=C1
Computed Properties
- Exact Mass: 228.09622
Experimental Properties
- Density: 1.184±0.06 g/cm3(Predicted)
- Boiling Point: 306.9±42.0 °C(Predicted)
- PSA: 37.3
- pka: 3.67±0.10(Predicted)
Benzoic acid, 3,5-difluoro-4-pentyl- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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